1-(2,2-Dimethoxy-ethoxy)-2-methoxy-4-nitro-benzene
Cat. No. B8620552
M. Wt: 257.24 g/mol
InChI Key: SQYLSJXCYDVASX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Br:19][CH2:20][CH:21]([O:22][CH3:23])[O:24][CH3:25].[CH3:1][O:2][c:3]1[c:4]([OH:12])[cH:5][cH:6][c:7]([N+:9](=[O:10])[O-:11])[cH:8]1.[K+:13].[K+:14].[O-:15][C:16]([O-:17])=[O:18].[O:26]=[CH:27][N:28]([CH3:29])[CH3:30]>>[CH3:1][O:2][c:3]1[c:4]([O:12][CH2:20][CH:21]([O:22][CH3:23])[O:24][CH3:25])[cH:5][cH:6][c:7]([N+:9](=[O:10])[O-:11])[cH:8]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(CBr)OC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1cc([N+](=O)[O-])ccc1O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O=C([O-])[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CN(C)C=O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COc1cc([N+](=O)[O-])ccc1OCC(OC)OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
